1-(4-Tert-butylphenyl)-1,4-diazepan-5-one

Specification

• CAS No.: 1235440-95-5
• Molecular Formula: C15H22N2O
• Molecular Weight: 246.35 g/mol
• IUPAC Name: 1-(4-tert-butylphenyl)-1,4-diazepan-5-one
• Standard InChI: InChI=1S/C15H22N2O/c1-15(2,3)12-4-6-13(7-5-12)17-10-8-14(18)16-9-11-17/h4-7H,8-11H2,1-3H3,(H,16,18)
• Standard InChI Key: SCASXOZCAPQTGT-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC=C(C=C1)N2CCC(=O)NCC2
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)N2CCC(=O)NCC2

Introduction

Chemical Properties and Identification

1-(4-Tert-butylphenyl)-1,4-diazepan-5-one is a heterocyclic organic compound with a distinctive molecular structure. It is identified by the CAS registry number 1235440-95-5, which serves as its unique identifier in chemical databases and literature. The compound is also referenced in catalogs under alternative codes such as 3D-KZB44095 and 0103DH, facilitating its procurement for research purposes.

Structural and Physical Properties

1-(4-Tert-butylphenyl)-1,4-diazepan-5-one possesses a molecular formula of C15H22N2O, corresponding to a precise molecular weight of 246.35 g/mol. Structurally, it combines two key components: a 4-tert-butylphenyl group and a 1,4-diazepan-5-one ring system. The molecule features a seven-membered heterocyclic ring (diazepane) containing two nitrogen atoms at positions 1 and 4, with a ketone functionality at position 5. This structural arrangement classifies it as part of the broader diazepine family, though with specific modifications.

The compound's three-dimensional structure reveals important spatial arrangements that may influence its biological interactions and chemical reactivity. The presence of both the aromatic tert-butylphenyl group and the diazepane ring introduces interesting conformational possibilities that could be significant for structure-activity relationships in potential applications.

Quantity	Price (EUR)
250mg	420.00
2500mg	1,510.00

This pricing structure indicates that the compound is a specialty research chemical rather than a bulk commodity substance.

Hazard Category	Classification
Skin Irritation	Category 2
Eye Irritation	Category 2A
Specific Target Organ Toxicity (Single Exposure)	Category 3, Respiratory System

These classifications indicate that the compound can cause skin and eye irritation upon contact and may potentially irritate the respiratory system if inhaled.

Structural Context and Related Compounds

Relationship to Benzodiazepines and Diazepines

1-(4-Tert-butylphenyl)-1,4-diazepan-5-one belongs to a broader family of heterocyclic compounds containing a diazepane ring. This structure is related to benzodiazepines, which are seven-membered heterocyclic compounds containing two nitrogen atoms at different positions. Benzodiazepines, particularly 1,4- and 1,5-benzodiazepines, are significant in pharmaceutical applications, with established roles in treating conditions such as anxiety, convulsions, and sleep disorders.

The diazepan-5-one moiety present in 1-(4-Tert-butylphenyl)-1,4-diazepan-5-one represents a variation on the classic benzodiazepine structure, potentially conferring unique pharmacological properties. While the compound lacks the fused benzene ring characteristic of benzodiazepines, its structural similarity suggests potential for related biological activities.

Comparative Analysis with Diazepine Derivatives

Related compounds such as 1,2,5-hexahydro-3-oxo-1H-1,4-diazepine rings have been described as novel, conformationally constrained, seven-membered dipeptidomimetic ring systems. These structures can serve as molecular scaffolds to reproduce biologically relevant topologies or as dipeptido-conformation-mimetics that can be incorporated into bioactive peptides.

The structural similarity between 1-(4-Tert-butylphenyl)-1,4-diazepan-5-one and these researched diazepine derivatives suggests potential applications in similar domains, particularly as scaffolds for drug development or as peptidomimetics.